Cas no 78361-81-6 (Elizabethin)

Elizabethin structure
Elizabethin structure
Product Name:Elizabethin
CAS No:78361-81-6
MF:C35H58O12
MW:670.827832698822
CID:579403
PubChem ID:6447602
Update Time:2024-03-01

Elizabethin Chemical and Physical Properties

Names and Identifiers

    • Oxacyclooctacosa-17,19,21,23,25-pentaen-2-one,4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl- (9CI)
    • ELIZABETHIN
    • (17Z,23Z)-4,6,8,10,12,14,15,16,27-nonahydroxy-3-(1-hydroxyhexyl)-17,28-dimethyl-1-oxacyclooctacosa-17,19,21,23,25-pentaen-2-one
    • 78361-81-6
    • Elizabethin
    • Inchi: 1S/C35H58O12/c1-4-5-11-16-29(41)32-30(42)20-26(38)18-24(36)17-25(37)19-27(39)21-31(43)34(45)33(44)22(2)14-12-9-7-6-8-10-13-15-28(40)23(3)47-35(32)46/h6-10,12-15,23-34,36-45H,4-5,11,16-21H2,1-3H3/b7-6?,10-8-,12-9?,15-13?,22-14-
    • InChI Key: AGJUUQSLGVCRQA-UPBPMIRPSA-N
    • SMILES: OC1CC(CC(CC(CC(CC(C(C(C(=CC=CC=CC=CC=CC(C(C)OC(C1C(CCCCC)O)=O)O)C)O)O)O)O)O)O)O |c:14,20|

Computed Properties

  • Exact Mass: 670.392827
  • Monoisotopic Mass: 670.392827
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 10
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 5
  • Complexity: 1020
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 229
  • XLogP3: 2.2

Experimental Properties

  • Density: 1.196
  • Boiling Point: 914°Cat760mmHg
  • Flash Point: 278.4°C
  • Refractive Index: 1.545
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